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Compound of Interest

Compound Name: 2-(3-Fluorophenoxy)benzoic acid

CAS No.: 2795-62-2

Cat. No.: B2434944

Get Quote

Introduction: The Halogenated Imperative
As researchers in drug discovery and agrochemical synthesis, we often utilize fluorinated

scaffolds like 2-(3-Fluorophenoxy)benzoic acid for their metabolic stability and lipophilicity.[1]

However, the very feature that makes the Carbon-Fluorine (C-F) bond valuable—its resistance

to degradation—poses a specific challenge in waste management.[1]

Unlike standard organic acids, this compound must be treated as Halogenated Organic Waste.

[1] Improper disposal into non-halogenated streams can damage standard incineration

equipment due to the generation of Hydrofluoric Acid (HF) during thermal decomposition. This

guide provides a self-validating protocol to ensure your lab remains compliant, safe, and

efficient.

Chemical Profile & Hazard Identification
Before initiating disposal, verify the material identity against the following profile. This data

drives the segregation logic in Section 3.
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Property Specification

Chemical Name 2-(3-Fluorophenoxy)benzoic acid

CAS Number 2795-62-2

Molecular Formula C₁₃H₉FO₃

Molecular Weight 232.21 g/mol

Physical State Solid (Crystalline Powder)

Acidity (pKa) ~3.5 - 4.0 (Estimated, typical for benzoic acids)

GHS Signal Word WARNING

Hazard Statements
H315 (Skin Irritation), H319 (Eye Irritation),

H335 (Resp.[1][2][3][4] Irritation)

Critical Hazard
HF Generation: Releases toxic/corrosive HF

upon combustion.[3]

Pre-Disposal Segregation Strategy
The most critical step is segregation. You must prevent this compound from entering the

general "Organic Solvent" or "Aqueous Acid" waste streams.

The "Fluorine Rule"
In waste management, Fluorine = Halogen.[1] Even though the C-F bond is stronger than C-Cl

or C-Br, the incineration requirement is identical: it requires a facility with wet scrubbers to

neutralize acidic gases.[1]

Segregation Logic Flow
Follow this decision tree to determine the correct waste container.
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Start: 2-(3-Fluorophenoxy)benzoic acid Waste

Is the waste Solid or Liquid?

Solid Waste
(Powder, Contaminated Wipes)

Solid

Liquid Waste
(Mother Liquor, HPLC Effluent)

Liquid

Container: Wide-Mouth HDPE Jar
Label: 'Hazardous Waste - Solid Toxic' Solvent Composition?

Contains Halogens?
(DCM, Chloroform, OR the Compound itself)

Example: DCM mix

Non-Halogenated Solvent?
(Methanol, Ethyl Acetate)

Example: MeOH mix

DESTINATION: Halogenated Organic Waste Stream
(Do NOT mix with Non-Halogenated)

*CRITICAL: Presence of Fluorinated Solute
reclassifies entire stream as Halogenated

Click to download full resolution via product page

Figure 1: Waste Stream Decision Logic. Note that dissolving a fluorinated solid in a non-

halogenated solvent (like Methanol) reclassifies the entire mixture as Halogenated Waste.

Step-by-Step Disposal Protocols
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Protocol A: Solid Waste Disposal
Best for: Expired pure chemicals, contaminated weighing boats, spill cleanup debris.[1]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a dedicated

solid waste drum. Avoid metal containers due to potential corrosion from residual acidity.

Bagging: Place the solid material into a clear polyethylene bag first. Seal this bag with tape

or a zip-tie.

Secondary Containment: Place the sealed bag into the HDPE jar.

Labeling: Apply a hazardous waste label.

Constituents: "2-(3-Fluorophenoxy)benzoic acid, solid debris."[1]

Hazard Checkboxes: Irritant, Toxic.[1][4]

Storage: Store in the Satellite Accumulation Area (SAA) until pickup.

Protocol B: Liquid Waste (Solutions)
Best for: Reaction mixtures, mother liquors, HPLC waste.[1]

pH Check (Optional but Recommended): If the solution is highly acidic (pH < 2), consider

neutralizing to pH 5-9 using Sodium Bicarbonate (NaHCO₃) before adding to the waste

drum.

Why? This prevents gas generation or polymerization inside the waste drum.

Caution: Perform neutralization slowly in a beaker, not the drum, to manage CO₂

evolution.[1]

Stream Selection: Pour into the Halogenated Organic Waste carboy (typically red or yellow

tagged in many labs).

NEVER pour into the "Non-Halogenated / Flammable" stream.

NEVER pour down the sink.
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Rinsing Glassware:

Rinse contaminated flasks with a small amount of Acetone or Ethanol.

Action: Pour this first rinse into the Halogenated Waste container.

Subsequent water rinses can go down the drain if no visible residue remains.

Spill Response Workflow (Immediate Action)
In the event of a benchtop spill, autonomy and speed are key.[1] Follow this self-validating loop.

1. Assess Spill
(Solid vs Liquid?)

2. Don PPE
(Nitrile Gloves, Goggles, Lab Coat)

Solid Spill

Liquid/Solution Spill

3. Damp Sweep
(Use wet paper towel to prevent dust)

3. Absorb
(Use Vermiculite or Chem-Pad)

4. Bag Waste
(Double Bag)

5. Label & Dispose
(As Solid Hazardous Waste)

6. Decontaminate Surface
(Soap & Water Wash)

Click to download full resolution via product page

Figure 2: Immediate Spill Response Workflow. The "Damp Sweep" technique for solids

prevents inhalation of irritant dust.[1]

Regulatory Compliance & Transport
To maintain "Preferred Source" status, your operations must align with global standards.[1]

US EPA (RCRA):

While not explicitly "P" or "U" listed by specific CAS, this waste is regulated under 40 CFR

261.31 (F-listed solvents if mixed) or as a Characteristic Waste (D002 Corrosivity) if in

acidic solution.[1]

Waste Code: If unmixed, label as "Non-RCRA Regulated Hazardous Waste" (unless

exhibiting ignitability/corrosivity). If mixed with halogenated solvents (e.g., DCM), use code

F002.[1]

Incineration Requirement:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/product/b2434944/docs?utm_src=pdf-body-img#operational-protocol-safe-disposal-and-handling-of-2-3-fluorophenoxy-benzoic-acid
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2434944?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The waste manifest must declare the presence of Organic Fluorine.

Disposal facilities use rotary kilns with caustic scrubbers to capture HF gas, preventing

atmospheric release (Acid Rain compliance).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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